Cas no 2228256-04-8 (1-(3-tert-butylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-(3-tert-butylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2228256-04-8
• MF: C₁₄H₁₆F₂O₂
• MW: 254.272451400757
• CID: 6172961
• PubChem ID: 165659744
• Update Time: 2025-05-04

1-(3-tert-butylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-tert-butylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid
• 2228256-04-8
• EN300-1973540

• Inchi： 1S/C14H16F2O2/c1-12(2,3)9-5-4-6-10(7-9)13(11(17)18)8-14(13,15)16/h4-7H,8H2,1-3H3,(H,17,18)
• InChI Key： LCYSLKQLMVZZCD-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1C=CC=C(C(C)(C)C)C=1)F

Computed Properties

• Exact Mass: 254.11183607g/mol
• Monoisotopic Mass: 254.11183607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(3-tert-butylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid

1-(3-tert-butylphenyl)-2,2-difluorocyclopropane-1-carboxylic Acid: A Comprehensive Overview

The compound 1-(3-tert-butylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid, identified by the CAS number 2228256-04-8, is a highly specialized organic molecule with unique structural and chemical properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its distinctive cyclopropane ring system and functional groups. The molecule's structure, which includes a tert-butylphenyl group and a carboxylic acid moiety, contributes to its versatile reactivity and potential applications.

The synthesis of this compound involves a series of precise organic reactions, including Friedel-Crafts alkylation and subsequent fluorination processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield. Researchers have also explored the use of transition metal catalysts to facilitate key steps in the synthesis pathway, further underscoring the compound's importance in modern chemical synthesis.

In terms of chemical properties, the cyclopropane ring in this molecule imparts significant strain energy, making it highly reactive under certain conditions. This reactivity is particularly useful in drug design, where strained rings can serve as templates for bioactive molecules. Recent studies have highlighted the compound's potential as a precursor for developing novel pharmaceutical agents targeting specific biological pathways.

The presence of the tert-butylphenyl group introduces steric hindrance, which can influence the molecule's solubility and bioavailability. This characteristic has been leveraged in materials science to create advanced polymers with tailored mechanical properties. For instance, researchers have demonstrated that derivatives of this compound can enhance the thermal stability and mechanical resilience of polymer matrices.

Beyond its chemical applications, this compound has also found relevance in environmental chemistry. Its ability to act as a catalyst in certain degradation reactions has been explored for waste management applications. Recent findings suggest that it can accelerate the breakdown of persistent organic pollutants (POPs), offering a promising solution for environmental remediation efforts.

The integration of computational chemistry tools has further deepened our understanding of this compound's behavior at the molecular level. Advanced molecular modeling techniques have revealed insights into its electronic structure and reactivity patterns, paving the way for predictive design strategies in drug discovery and materials engineering.

In conclusion, 1-(3-tert-butylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in cutting-edge research and development endeavors.